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Compound of Interest

Compound Name: Bisandrographolide C

Cat. No.: B12852885

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the isolation and purification of
Bisandrographolide C, an ent-labdane diterpenoid dimer found in the medicinal plant
Andrographis paniculata. The methodology is based on established phytochemical research,
offering a reproducible workflow for obtaining this compound for further study and development.

Introduction

Bisandrographolide C is a naturally occurring dimeric diterpenoid isolated from Andrographis
paniculata, a plant with a long history of use in traditional medicine.[1] As a member of the bis-
andrographolide family, it is of significant interest to the scientific community for its potential
biological activities. This document outlines a comprehensive protocol for the extraction,
fractionation, and purification of Bisandrographolide C, enabling its consistent isolation for
research and drug discovery purposes.

Experimental Overview

The isolation and purification of Bisandrographolide C involves a multi-step process that
begins with the extraction of dried plant material, followed by systematic fractionation using
column chromatography and final purification via semi-preparative High-Performance Liquid
Chromatography (HPLC). The overall workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12852885#bisandrographolide-c-isolation-and-
purification-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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